Cas no 917951-13-4 (Heptanedioic acid, 2,6-bis[(4-aminophenyl)amino]-)

• Product Name: Heptanedioic acid, 2,6-bis[(4-aminophenyl)amino]-
• CAS No: 917951-13-4
• MF: C₁₉H₂₄N₄O₄
• MW: 372.418264389038
• CID: 781450
• PubChem ID: 58794808
• Update Time: 2025-04-19

Heptanedioic acid, 2,6-bis[(4-aminophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Heptanedioic acid, 2,6-bis[(4-aminophenyl)amino]-
• 2,6-bis(4-aminoanilino)heptanedioic acid
• 917951-13-4
• DTXSID10730149
• SCHEMBL14089665

• Inchi： 1S/C19H24N4O4/c20-12-4-8-14(9-5-12)22-16(18(24)25)2-1-3-17(19(26)27)23-15-10-6-13(21)7-11-15/h4-11,16-17,22-23H,1-3,20-21H2,(H,24,25)(H,26,27)
• InChI Key： WZEPCRQADLXVMT-UHFFFAOYSA-N
• SMILES： OC(C(CCCC(C(=O)O)NC1C=CC(=CC=1)N)NC1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 372.17975526g/mol
• Monoisotopic Mass: 372.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 151Ų